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Compound of Interest

Compound Name: schiprolactone A

Cat. No.: B15235347 Get Quote

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals interested in the complex nortriterpenoid, schindilactone A. This

document provides key identifiers, including its Chemical Abstracts Service (CAS) number, and

lays the groundwork for further investigation into its therapeutic potential.

Core Identification
Schindilactone A, a molecule of significant interest in the scientific community, is identified by

the following:

Identifier Value

CAS Number 943239-45-0[1]

Molecular Formula C₂₉H₃₄O₁₀[1]

An IUPAC name for schindilactone A is not readily available in public databases. Researchers

are advised to refer to the primary literature on its isolation and synthesis for detailed structural

nomenclature.

Molecular Structure and Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15235347?utm_src=pdf-interest
https://cymitquimica.com/products/BP-BP3355/schindilactone-a/
https://cymitquimica.com/products/BP-BP3355/schindilactone-a/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15235347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The intricate structure of schindilactone A, characterized by a highly oxygenated and polycyclic

framework, has presented a significant challenge for total synthesis.[2][3] Its molecular weight

is 542.581 g/mol .[1]

Biological Significance and Therapeutic Potential
Schindilactone A belongs to a family of polycyclic lactones that have been utilized in traditional

Chinese medicine for the treatment of rheumatic diseases.[2] While comprehensive biological

data on schindilactone A is still emerging, related compounds from the Schisandraceae family

have demonstrated a range of biological activities, suggesting that schindilactone A may hold

untapped therapeutic value. Further research into its mechanisms of action and

pharmacological profile is warranted.

Experimental Protocols
Detailed experimental protocols for the total synthesis of schindilactone A have been published.

These multi-step syntheses involve complex chemical transformations and require specialized

expertise in organic chemistry. For researchers interested in the synthetic pathways, the

following key publications are recommended:

"Diastereoselective Total Synthesis of (±)-Schindilactone A" published in Angewandte

Chemie International Edition. This paper outlines the foundational route for its synthesis.

Subsequent publications detailing the construction of various ring systems of the molecule

provide further in-depth methodologies.

Due to the complexity and proprietary nature of specific assay and screening protocols,

researchers are encouraged to consult the primary scientific literature for detailed experimental

procedures related to their specific area of interest.

Experimental Workflow Example: A Generalized
Approach to Natural Product Synthesis
The synthesis of a complex molecule like schindilactone A follows a logical, multi-stage

workflow. The diagram below illustrates a generalized process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.organic-chemistry.org/Highlights/2012/07May.shtm
https://pubmed.ncbi.nlm.nih.gov/22761018/
https://cymitquimica.com/products/BP-BP3355/schindilactone-a/
https://www.organic-chemistry.org/Highlights/2012/07May.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15235347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptualization
& Retrosynthesis

Methodology
Development

Strategic Planning Key Fragment
Synthesis

Route Validation Fragment Coupling
& Cyclization

Convergent
Assembly Late-Stage

Functionalization
Core Scaffolding Purification &

Characterization
Target Molecule Biological

Evaluation
Purity Confirmed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15235347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schindilactone A

Cell Surface
Receptor

Binding

Kinase 1

Activation

Kinase 2

Phosphorylation

Transcription
Factor

Activation

Cellular Response
(e.g., Apoptosis,
Inflammation)

Gene Expression
Modulation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15235347?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15235347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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